Cas no 151390-02-2 (N-cyclobutylpyrimidin-2-amine)

• Product name: N-cyclobutylpyrimidin-2-amine
• CAS No: 151390-02-2
• MF: C₈H₁₁N₃
• MW: 149.19304
• CID: 99582
• PubChem ID: 45080152

N-cyclobutylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-cyclobutyl-
• N-Cyclobutyl-2-pyrimidinamine
• 2-Pyrimidinamine, N-cyclobutyl- (9CI)
• N-cyclobutylpyrimidin-2-amine
• AKOS011703272
• SCHEMBL12162873
• 151390-02-2
• F6546-1470
• CHEMBL1649908

• Inchi： InChI=1S/C8H11N3/c1-3-7(4-1)11-8-9-5-2-6-10-8/h2,5-7H,1,3-4H2,(H,9,10,11)
• InChI Key： MTCKIZRCOIKWSW-UHFFFAOYSA-N
• SMILES： C1=CN=C(NC2CCC2)N=C1

Computed Properties

• Exact Mass: 149.09543
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives